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Compound of Interest

Compound Name: CNQEX

Cat. No.: B013957

Introduction

6-cyano-7-nitroquinoxaline-2,3-dione (CNQX) is a potent, competitive antagonist of a-amino-3-
hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors, making it an
invaluable tool in neuroscience research.[1][2][3][4] It is widely used to selectively block
ionotropic non-NMDA glutamate receptors to study synaptic transmission, plasticity, and
excitotoxicity.[1][2][3][4] Due to its hydrophobic nature, CNQX is sparingly soluble in aqueous
solutions but readily dissolves in organic solvents like dimethyl sulfoxide (DMSQO).[1] This
document provides a detailed protocol for the preparation, storage, and handling of CNQX
stock solutions in DMSO for use in various research applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for CNQX and its solubility in DMSO.
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Parameter Value Source(s)
Molecular Weight 232.16 g/mol [3]
Appearance Crystalline solid [1]

5 - 46 mg/mL (21.5 - 198.14

Solubility in DMSO [L112113]1[41[5]
mM)

Recommended Storage (Solid)  -20°C for = 4 years [1]

Recommended Storage -20°C for up to 1 year; -80°C o]

(DMSO Stock) for up to 2 years

ICs0 (AMPA Receptors) 0.3 uM [1112113114]

ICso (Kainate Receptors) 1.5uM [11121[3114]

25 uM (at the glycine
ICso (NMDA Receptors) _ [11(3]1[4]
modulatory site)

Note: Solubility can be enhanced by sonication and using fresh, anhydrous DMSO.[2][4][5] The
disodium salt of CNQX exhibits higher aqueous solubility.[6][7][8][9]

Experimental Protocol: Preparing a 10 mM CNQX
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CNQX in DMSO.

Materials

* CNQX (powder form, MW: 232.16 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL)

Calibrated micropipettes and sterile tips

Analytical balance
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e \ortex mixer
e Sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

o Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for CNQX. Handle
the compound in a well-ventilated area, wearing appropriate PPE.

o Weighing CNQX: Tare a clean 1.5 mL microcentrifuge tube on the analytical balance.
Carefully weigh out 2.32 mg of CNQX powder into the tube.

e Adding DMSO: Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the
microcentrifuge tube containing the CNQX powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution. If the CNQX does not fully dissolve, sonicate the tube for 5-10 minutes. Gentle
warming can also aid in dissolution, but avoid excessive heat.

 Aliquotting and Storage: Once the CNQX is completely dissolved, aliquot the 10 mM stock
solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile microcentrifuge tubes.
This prevents repeated freeze-thaw cycles which can degrade the compound. Store the
aliquots at -20°C or -80°C for long-term storage.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the CNQX stock solution.
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Caption: Workflow for CNQX Stock Solution Preparation.

Signaling Pathway Inhibition by CNQX

CNQX primarily acts by competitively antagonizing AMPA and kainate receptors, thereby
blocking excitatory synaptic transmission.

Click to download full resolution via product page
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Caption: CNQX Inhibition of AMPA/Kainate Receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cdn.caymanchem.com [cdn.caymanchem.com]

. medchemexpress.com [medchemexpress.com]

. CNQX (Cyanquixaline)| AMPA Receptor Antagonist | Tocris Bioscience [tocris.com]

. selleckchem.com [selleckchem.com]

. CNQX | GIuR | iGIuR | TargetMol [targetmol.com]

. CNQX disodium salt, AMPA / kainate antagonist (CAS 479347-85-8) | Abcam [abcam.com]
. CNQX disodium - Immunomart [immunomart.com]

. CNQX disodium salt hydrate 98 (HPLC) CAS 115066-14-3 [sigmaaldrich.com]

°
(] [00] ~ » ol EEN w N =

. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [Preparing CNQX Stock Solutions in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b013957?utm_src=pdf-body-img
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.benchchem.com/product/b013957?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/14618.pdf
https://www.medchemexpress.com/CNQX.html
https://www.tocris.com/products/cnqx_0190
https://www.selleckchem.com/products/cnqx.html
https://www.targetmol.com/compound/cnqx
https://www.abcam.com/en-us/products/biochemicals/cnqx-disodium-salt-ampa-kainate-antagonist-ab120044
https://immunomart.com/product/cnqx-disodium/
https://www.sigmaaldrich.com/US/en/product/sigma/c239
https://www.medchemexpress.com/cnqx-disodium.html
https://www.benchchem.com/product/b013957#preparing-cnqx-stock-solution-in-dmso
https://www.benchchem.com/product/b013957#preparing-cnqx-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b013957#preparing-cngx-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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